Cas no 2200040-29-3 (N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide)
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide
- N,5-dimethyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-1,2-oxazole-3-carboxamide
-
- Inchi: 1S/C14H15N7O2/c1-9-5-11(18-23-9)14(22)19(2)10-6-20(7-10)13-4-3-12-16-15-8-21(12)17-13/h3-5,8,10H,6-7H2,1-2H3
- InChI Key: ACNZXJKETGWQJH-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C)ON=1)N(C)C1CN(C2C=CC3=NN=CN3N=2)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 458
- XLogP3: 0.4
- Topological Polar Surface Area: 92.7
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6604-0460-2μmol |
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide |
2200040-29-3 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6604-0460-5μmol |
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide |
2200040-29-3 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6604-0460-10μmol |
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide |
2200040-29-3 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6604-0460-20μmol |
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide |
2200040-29-3 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6604-0460-1mg |
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide |
2200040-29-3 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6604-0460-2mg |
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide |
2200040-29-3 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6604-0460-3mg |
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide |
2200040-29-3 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6604-0460-4mg |
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide |
2200040-29-3 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6604-0460-5mg |
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide |
2200040-29-3 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6604-0460-10mg |
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide |
2200040-29-3 | 10mg |
$79.0 | 2023-09-07 |
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide
N,5-Dimethyl-N-(1-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-Oxazole-3-carboxamide: A Comprehensive Overview
The compound with CAS No 2200040-29-3, named N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a complex heterocyclic compound that integrates multiple functional groups, making it a promising candidate for various research and industrial applications.
N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide is characterized by its intricate molecular architecture. The molecule contains a triazolopyridazine ring system fused with an azetidine ring and an oxazole moiety. This combination of heterocycles provides the compound with unique electronic properties and reactivity. The presence of dimethyl groups further enhances the molecule's stability and bioavailability.
Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a ligand for various biological targets makes it a valuable tool in medicinal chemistry. For instance, researchers have explored its role as a potential inhibitor of enzymes involved in metabolic pathways. The compound's ability to interact with proteins through hydrogen bonding and π-interactions has been extensively studied using computational methods such as molecular docking and dynamics simulations.
The synthesis of N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolopyridazine ring system through cyclization reactions and the subsequent coupling with the azetidine and oxazole moieties. The optimization of reaction conditions to ensure high yield and purity has been a focus of recent research efforts.
In terms of applications, this compound has shown promise in the development of novel materials for optoelectronic devices. Its conjugated system allows for efficient charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have also investigated its potential as a building block for supramolecular assemblies due to its ability to form hydrogen bonds and other non-covalent interactions.
The biological activity of N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-Oxazole-3-carboxamide has been evaluated in various assays. Preclinical studies suggest that it exhibits moderate activity against certain cancer cell lines by modulating key signaling pathways. Additionally, its anti-inflammatory properties have been explored in animal models of chronic inflammation.
From an environmental perspective, the compound's biodegradability and ecotoxicological profile have been assessed to ensure its safe use in industrial applications. Studies indicate that it is not particularly hazardous under standard conditions; however, further research is needed to fully understand its long-term environmental impact.
In conclusion,N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin6 yl}azetidin 3 yl) 1 2 oxazole 3 carboxamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure provides a foundation for innovative research in drug discovery material science and environmental chemistry.
2200040-29-3 (N,5-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2-oxazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)